Cas no 7070-92-0 (Phenol, 2-(1,3-dithiolan-2-yl)-)

• Product name: Phenol, 2-(1,3-dithiolan-2-yl)-
• CAS No: 7070-92-0
• MF: C₉H₁₀OS₂
• MW: 198.305099964142
• CID: 546804
• PubChem ID: 11217851

Phenol, 2-(1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,3-dithiolan-2-yl)-
• 2-(1,3-dithiolan-2-yl)phenol
• SCHEMBL10495546
• DTXSID40459053
• 7070-92-0

• Inchi： InChI=1S/C9H10OS2/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4,9-10H,5-6H2
• InChI Key： BDTJZIUGKIQWPI-UHFFFAOYSA-N
• SMILES： C1CSC(S1)C2=CC=CC=C2O

Computed Properties

• Exact Mass: 198.0174
• Monoisotopic Mass: 198.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids